Cas no 878204-45-6 (4-ISOXAZOLECARBOXALDEHYDE, 3-CYCLOPROPYL-5-METHYL-)

• Product Name: 4-ISOXAZOLECARBOXALDEHYDE, 3-CYCLOPROPYL-5-METHYL-
• CAS No: 878204-45-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 3308642
• PubChem ID: 59739607
• Update Time: 2025-07-15

4-ISOXAZOLECARBOXALDEHYDE, 3-CYCLOPROPYL-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• 4-ISOXAZOLECARBOXALDEHYDE, 3-CYCLOPROPYL-5-METHYL-
• 3-cyclopropyl-5-methyl-1,2-oxazole-4-carbaldehyde
• SCHEMBL3154656
• 3-Cyclopropyl-5-methylisoxazole-4-carbaldehyde
• Z1511892492
• EN300-6489641
• 878204-45-6

• Inchi： 1S/C8H9NO2/c1-5-7(4-10)8(9-11-5)6-2-3-6/h4,6H,2-3H2,1H3
• InChI Key： QQUPFUVMPFVZCE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=O)C(C2CC2)=N1

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 4-ISOXAZOLECARBOXALDEHYDE, 3-CYCLOPROPYL-5-METHYL-

Comprehensive Overview of 4-Isoxazolecarboxaldehyde, 3-Cyclopropyl-5-Methyl- (CAS No. 878204-45-6)

4-Isoxazolecarboxaldehyde, 3-Cyclopropyl-5-Methyl- (CAS No. 878204-45-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique isoxazole core and cyclopropyl substitution, serves as a versatile building block for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and sustainable chemistry.

The molecular structure of 4-Isoxazolecarboxaldehyde, 3-Cyclopropyl-5-Methyl- features a 5-membered isoxazole ring, which is known for its stability and reactivity. The presence of a formyl group (-CHO) at the 4-position and a methyl group at the 5-position enhances its utility in nucleophilic addition reactions. The cyclopropyl moiety at the 3-position introduces steric and electronic effects that can influence the compound's reactivity and binding properties, making it valuable for designing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-Isoxazolecarboxaldehyde, 3-Cyclopropyl-5-Methyl- has surged, driven by their role in developing pharmaceutical intermediates and agrochemicals. This compound is particularly relevant in the context of green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional reagents. Its compatibility with catalytic processes and microwave-assisted reactions further underscores its modern applicability.

One of the most frequently asked questions about 4-Isoxazolecarboxaldehyde, 3-Cyclopropyl-5-Methyl- revolves around its synthetic routes. Common methods include the condensation of cyclopropyl nitriles with hydroxylamine derivatives, followed by oxidation to introduce the aldehyde functionality. Advanced techniques such as flow chemistry and enzymatic catalysis are also being explored to improve yield and reduce waste, aligning with the principles of circular economy.

The compound's potential in drug discovery is another hot topic. Its isoxazole scaffold is a privileged structure in medicinal chemistry, often found in anti-inflammatory, antimicrobial, and anticancer agents. For instance, derivatives of 4-Isoxazolecarboxaldehyde, 3-Cyclopropyl-5-Methyl- have shown promise in modulating enzyme targets such as kinases and proteases, which are critical in treating chronic diseases. This has led to increased interest from biotech startups and pharmaceutical giants alike.

From an industrial perspective, 4-Isoxazolecarboxaldehyde, 3-Cyclopropyl-5-Methyl- is also being investigated for its role in advanced materials. Its ability to form metal-organic frameworks (MOFs) and polymeric networks makes it a candidate for applications in sensors, catalysts, and electronic devices. The compound's thermal stability and solubility profile further enhance its suitability for these cutting-edge applications.

In summary, 4-Isoxazolecarboxaldehyde, 3-Cyclopropyl-5-Methyl- (CAS No. 878204-45-6) is a multifaceted compound with broad relevance in modern science and industry. Its unique structural features, combined with its applicability in sustainable synthesis, drug development, and material science, position it as a key player in the evolving landscape of specialty chemicals. As research continues to uncover new uses for this molecule, its importance is expected to grow, making it a subject of ongoing interest and innovation.